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Lecirelin Application Notes and Protocols

Chemical and Pharmaceutical Profile

Lecirelin is a synthetic nonapeptide analog of Gonadotropin-Releasing Hormone (GnRH) that acts as a

potent GnRH agonist. [1] [2] It is used in veterinary medicine to regulate reproductive functions.

Molecular Formula: C59H84N16O12

Molecular Weight: 1209.40 g·mol⁻¹ [1] [2] [3]
CAS Number: 61012-19-9 [2] [3]

Sequence: Pyr-His-Trp-Ser-Tyr-D-Gly(tBu)-Leu-Arg-Pro-NHEt [1]
Pharmaceutical Form: Solution for injection (commercial veterinary product) [4]

Storage and Handling Conditions

Proper storage is critical for maintaining the stability and efficacy of Lecirelin.

Table 1: Storage Conditions for Lecirelin
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Form Condition Temperature Remarks

Commercial
Solution (Bioveta)

Protect from light;
Protect from frost [4]

Not specified (typically
room temperature)

Shelf Life: 2 years
(packaged for sale) [4]

Powder (for
research)

Sealed storage, away
from moisture [2]

-80°C (2 years) / -20°C (1
year) [2]

Hygroscopic; use
desiccant [3]

Shelf Life After Opening: For the commercial solution in 10 ml or 60 ml vials, the shelf life after first
opening is 28 days. For 2 ml ampoules, the product should be used immediately after opening. [4]

Solubility: For research purposes, Lecirelin powder is soluble in water (25 mg/mL) and DMSO (12.1
mg/mL). [2]

Reconstitution and Working Solution Preparation (for
Research Use)

While the commercial product is a ready-to-use solution, researchers working with the powder form can use

the following protocol.

Protocol 3.1: Preparation of Stock and Working Solutions

Equipment and Reagents: Lecirelin powder, sterile water or PBS (for aqueous stock) or DMSO (for
solvent stock), analytical balance, sterile vials, pipettes, and a 0.22 µm syringe filter.

Calculation: Calculate the mass of powder required to achieve the desired stock concentration
based on the molecular weight (1209.40 g/mol).

Reconstitution:
Aqueous Stock Solution: Add the calculated amount of sterile water, PBS, or saline to the

powder to achieve a concentration of up to 25 mg/mL. Gently vortex or agitate to dissolve. [2]
DMSO Stock Solution: Add the calculated volume of DMSO to achieve a concentration of up

to 12.1 mg/mL. Note that DMSO is hygroscopic and can impact solubility. [2]
Sterile Filtration: For in vivo applications, filter the solution through a 0.22 µm filter into a sterile vial.

Aliquoting and Storage: Aliquot the stock solution into single-use volumes to avoid repeated freeze-
thaw cycles. Store at -80°C for up to 6 months or -20°C for up to 1 month. [2]

Table 2: Sample Stock Solution Preparation Guide
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Solvent Target Concentration Volume of Solvent per 1 mg Lecirelin

Water / PBS 10 mM 82.7 µL

Water / PBS 25 mg/mL 40 µL

DMSO 10 mM 82.7 µL

In Vivo Dosing and Administration Protocols

Lecirelin is administered via intramuscular (IM) injection. [1] [4] The dosage is highly dependent on the

target species and the indication.

Table 3: Veterinary Dosing Protocol for Lecirelin (based on commercial solution at 0.025 mg/mL)

Target
Species

Indication
Dosage
(per animal)

Volume to
Administer

Timing

Cattle [4] Oestrus sync, improve
conception rate, treat

acyclicity

50 µg 2 ml At time of insemination
or as per sync protocol

Cattle [4] Treatment of ovarian

cysts

100 µg 4 ml Single injection

Female
Rabbits [4]

Induction of ovulation,

improve conception rate

0.75 µg 0.03 ml Immediately after

artificial insemination

Experimental Dosage Findings in Rabbits: A study evaluating different doses of Lecirelin in nulliparous

and lactating rabbit provides critical data for researchers. Doses ranging from 0.3 µg to 1.0 µg per animal

were found sufficient for good reproductive performance (conception rate, litter size). The study also found

that higher doses (≥ 1.5 µg in lactating and ≥ 2.0 µg in nulliparous does) led to an increased rate of abortions.

[5]

Protocol 4.1: Experimental Induction of Ovulation in Rabbits
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Animal Preparation: Use nulliparous or lactating crossbred does (e.g., Hyplus strain). House

individually with access to a standard commercial diet and water. [5]
Insemination: Perform artificial insemination using standard procedures.

Lecirelin Administration: Immediately following insemination, administer Lecirelin via intramuscular
injection.

Dosing: For a balance of efficacy and safety, use a dose between 0.3 µg and 1.0 µg per doe. [5]
Monitoring: Record conception rate, litter size, number of stillborns, and any adverse events like

abortions.

Mechanism of Action and Signaling Pathway

Lecirelin functions as a GnRH receptor agonist. Its mechanism can be visualized through the following

signaling pathway.
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Diagram 1: Lecirelin GnRH Signaling Pathway. This diagram illustrates the molecular cascade triggered

by Lecirelin binding to the GnRH receptor on pituitary gonadotrope cells, leading to the secretion of

luteinizing hormone (LH) and follicle-stimulating hormone (FSH). [6]
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Key Experimental Applications and Findings

Lecirelin is primarily used in research related to reproductive physiology and pharmacology.

Table 4: Summary of Key Experimental Findings

Application / Study
Focus

Model Key Finding Reference

Dosage
Optimization

Rabbit Does 0.3-1.0 µg dose is effective; higher doses (≥1.5

µg) increase abortion risk.

[5]

Fertility Treatment Cattle Used to treat ovarian follicular cysts. 100 µg

dose is effective.

[4] [2]

Synchronization Cattle 50 µg dose improves conception rate and

synchronizes ovulation.

[4] [6]

In Vitro Contractility Bovine

Ovarian
Follicles

2.07 µM concentration increases contraction

tension/frequency in preovulatory follicles.

[2]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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